7,7-Dimethyl-1-(4-o-tolyl-piperazine-1-sulfonylmethyl)-bicyclo[2.2.1]heptan-2-one

• CAS No.: 161972-24-3
• Molecular Formula: C21H30N2O3S
• Molecular Weight: 390.5g/mol
• IUPAC Name: 7,7-dimethyl-1-[[4-(2-methylphenyl)piperazin-1-yl]sulfonylmethyl]bicyclo[2.2.1]heptan-2-one
• InChI: InChI=1S/C21H30N2O3S/c1-16-6-4-5-7-18(16)22-10-12-23(13-11-22)27(25,26)15-21-9-8-17(14-19(21)24)20(21,2)3/h4-7,17H,8-15H2,1-3H3
• InChI Key: TZHZUCUJVSBWEW-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1N2CCN(CC2)S(=O)(=O)CC34CCC(C3(C)C)CC4=O

Description

7,7-Dimethyl-1-(4-o-tolyl-piperazine-1-sulfonylmethyl)-bicyclo[2.2.1]heptan-2-one is a useful research compound. Its molecular formula is C21H30N2O3S and its molecular weight is 390.5g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred, 0° C. solution of 1-(o-tolyl) piperazine hydrochloride (50.0 g; 235 mmol) and TEA (83 mL; 590 mmol) in chloroform (1000 mL) was added (+)-10-camphorsulfonyl chloride (65.5 g; 260 mmol). The solution was stirred at 0° C. for 1 h and then at ambient temperature for 3 h. The solution was extracted with 5% aqueous HCl (2×500 mL), water (500 mL), and saturated aqueous NaHCO3 (2×500 mL). The organic phase was dried (MgSO4), filtered, and the solvent was removed under reduced pressure. The resulting solid was recrystallized from methanol to give the title compound, mp 112°-114° C. (69 g; 75%).